Cas no 905839-53-4 (4-amino-5-methylthiophene-2-sulfonamide)

• Product Name: 4-amino-5-methylthiophene-2-sulfonamide
• CAS No: 905839-53-4
• MF: C₅H₈N₂O₂S₂
• MW: 192.259218215942
• CID: 4664633
• Update Time: 2025-05-27

4-amino-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 4-amino-5-methyl-
• 4-amino-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C5H8N2O2S2/c1-3-4(6)2-5(10-3)11(7,8)9/h2H,6H2,1H3,(H2,7,8,9)
• InChI Key： RKCDSAZBYYBGSM-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)SC(C)=C(N)C=1

Computed Properties

• Exact Mass: 192.003
• Monoisotopic Mass: 192.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2

Additional information on 4-amino-5-methylthiophene-2-sulfonamide

Recent Advances in the Study of 4-amino-5-methylthiophene-2-sulfonamide (CAS: 905839-53-4)

4-amino-5-methylthiophene-2-sulfonamide (CAS: 905839-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, a sulfonamide derivative, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and oncology. Recent studies have highlighted its unique chemical properties and its ability to interact with specific molecular targets, making it a promising candidate for drug development.

One of the key areas of research has focused on the compound's mechanism of action. Preliminary findings suggest that 4-amino-5-methylthiophene-2-sulfonamide exhibits inhibitory effects on certain enzymes involved in inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in prostaglandin synthesis and inflammation. The study utilized molecular docking simulations and in vitro assays to elucidate the binding affinity and selectivity of the compound, providing a foundation for further optimization.

In addition to its anti-inflammatory properties, 4-amino-5-methylthiophene-2-sulfonamide has shown promise in oncology research. A recent preprint article on bioRxiv reported its efficacy in suppressing tumor growth in murine models of colorectal cancer. The study attributed this effect to the compound's ability to induce apoptosis in cancer cells via the mitochondrial pathway. Furthermore, the researchers observed minimal cytotoxicity in normal cells, suggesting a favorable therapeutic window. These findings have spurred interest in developing derivatives with enhanced pharmacokinetic profiles.

The synthesis and structural modification of 4-amino-5-methylthiophene-2-sulfonamide have also been explored to improve its bioavailability and target specificity. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that yields higher purity and scalability. The authors emphasized the importance of the sulfonamide moiety in conferring stability and solubility, which are critical for drug formulation. Computational studies accompanying the synthesis provided insights into the compound's conformational flexibility and its implications for receptor binding.

Despite these advancements, challenges remain in translating 4-amino-5-methylthiophene-2-sulfonamide into clinical applications. Pharmacokinetic studies have indicated rapid clearance rates in vivo, necessitating the development of prodrug strategies or delivery systems to prolong its half-life. Additionally, the compound's potential off-target effects warrant further investigation to ensure safety. Collaborative efforts between academic and industrial researchers are underway to address these hurdles, with several patents filed in the past year for novel formulations and therapeutic uses.

In conclusion, 4-amino-5-methylthiophene-2-sulfonamide (CAS: 905839-53-4) represents a versatile scaffold with significant potential in drug discovery. Its dual role in inflammation and oncology, coupled with recent synthetic advancements, positions it as a compelling subject for future research. Continued exploration of its mechanisms and optimization of its properties will be crucial for realizing its therapeutic promise.